Cas no 856212-18-5 (N-(2-phenylethyl)piperidine-3-carboxamide)
N-(2-phenylethyl)piperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-phenylethyl)piperidine-3-carboxamide
- N-(2-PHENYLETHYL)-3-PIPERIDINECARBOXAMIDE
- OTAVA-BB 1150212
- N-(2-Phenylethyl)-3-piperidinecarboxamide HCl
- 3-Piperidinecarboxamide, N-(2-phenylethyl)-
-
- Inchi: 1S/C14H20N2O/c17-14(13-7-4-9-15-11-13)16-10-8-12-5-2-1-3-6-12/h1-3,5-6,13,15H,4,7-11H2,(H,16,17)
- InChI Key: HRHYZXGCLISZSA-UHFFFAOYSA-N
- SMILES: N1CCCC(C(NCCC2=CC=CC=C2)=O)C1
N-(2-phenylethyl)piperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529758-1g |
N-phenethylpiperidine-3-carboxamide hydrochloride |
856212-18-5 | 98% | 1g |
¥4686.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529758-5g |
N-phenethylpiperidine-3-carboxamide hydrochloride |
856212-18-5 | 98% | 5g |
¥13886.00 | 2024-07-28 |
N-(2-phenylethyl)piperidine-3-carboxamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on N-(2-phenylethyl)piperidine-3-carboxamide
Professional Introduction to N-(2-phenylethyl)piperidine-3-carboxamide (CAS No. 856212-18-5)
N-(2-phenylethyl)piperidine-3-carboxamide, a compound with the chemical formula C₁₄H₁₉NO₂ and CAS number 856212-18-5, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of N-(2-phenylethyl)piperidine-3-carboxamide, particularly its piperidine ring and the substituents attached to it, contribute to its unique chemical properties and biological interactions.
The piperidine moiety is a key pharmacophore in many bioactive molecules, often contributing to binding affinity and selectivity in target proteins. In the case of N-(2-phenylethyl)piperidine-3-carboxamide, the presence of a phenylethyl group at the 2-position and a carboxamide group at the 3-position introduces specific interactions that can modulate its pharmacological effects. These structural elements are crucial for understanding its potential role in drug design and development.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of N-(2-phenylethyl)piperidine-3-carboxamide with biological targets. Studies have shown that this compound can exhibit binding properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, pain management, and inflammation. The phenylethyl group, in particular, has been identified as a key determinant of its pharmacological activity, likely due to its ability to engage in hydrophobic interactions and π-stacking with aromatic residues in protein targets.
One of the most compelling aspects of N-(2-phenylethyl)piperidine-3-carboxamide is its potential as a scaffold for developing novel therapeutic agents. The piperidine ring provides a stable core structure that can be modified to enhance specific biological activities. For instance, modifications at the 2-position or 3-position can fine-tune the compound's affinity for particular receptors or enzymes. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) approaches, where computational models are used to predict how structural changes will affect biological activity.
In addition to its structural versatility, N-(2-phenylethyl)piperidine-3-carboxamide has shown promise in preclinical studies as a potential treatment for neurological disorders. Piperidine derivatives are well-documented for their ability to interact with neurotransmitter systems, particularly those involving dopamine and serotonin. The unique combination of substituents in N-(2-phenylethyl)piperidine-3-carboxamide may enable it to modulate these systems in a way that could be beneficial for conditions such as depression, anxiety, and neurodegenerative diseases.
The carboxamide group at the 3-position of the piperidine ring is another critical feature that influences the compound's behavior. Carboxamides are known for their ability to form hydrogen bonds with polar residues in proteins, which can enhance binding affinity. This property is particularly valuable in drug design, as it allows for precise tuning of interaction profiles with target enzymes or receptors. In recent years, there has been growing interest in carboxamide-containing compounds due to their reported bioactivity and favorable pharmacokinetic properties.
From a synthetic chemistry perspective, N-(2-phenylethyl)piperidine-3-carboxamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more feasible to access such compounds efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in constructing the piperidine core and introducing the desired substituents. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.
The pharmacokinetic profile of N-(2-phenylethyl)piperidine-3-carboxamide is another critical factor that influences its potential as a drug candidate. Studies have indicated that this compound exhibits moderate solubility in water and favorable metabolic stability, suggesting that it may have good oral bioavailability. Additionally, preliminary data suggest that it undergoes limited metabolism by cytochrome P450 enzymes, which could reduce the risk of drug-drug interactions.
One area where N-(2-phenylethyl)piperidine-3-carboxamide shows particular promise is in the treatment of chronic pain conditions. Piperidine derivatives have been explored extensively for their potential analgesic effects, often targeting peripheral nociceptors or central pain pathways. The unique structural features of this compound may enable it to interact with pain-related receptors or enzymes in a way that provides relief while minimizing side effects associated with other analgesics.
Future research on N-(2-phenylethyl)piperidine-3-carboxamide will likely focus on optimizing its pharmacological properties through structural modifications. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced potency or selectivity. Additionally, exploring new synthetic routes could further streamline production processes and reduce costs associated with drug development.
The broader implications of this research extend beyond individual compounds like N-(2-phenylethyl)piperidine-3-carboxamide; they contribute to our understanding of how structural features influence biological activity across entire classes of molecules. This knowledge is invaluable for guiding future drug discovery efforts aimed at addressing unmet medical needs.
856212-18-5 (N-(2-phenylethyl)piperidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)